Cas no 151362-68-4 (5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE&)

5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE& structure
151362-68-4 structure
Product Name:5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE&
CAS No:151362-68-4
MF:C12H16N6O4
MW:312.309460163116
CID:99564
Update Time:2023-04-02

5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE& Chemical and Physical Properties

Names and Identifiers

    • b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl-2,8-t2)-1-deoxy-N-ethyl- (9CI)
    • 5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE&
    • Inchi: 1S/C12H16N6O4/c1-2-14-11(21)8-6(19)7(20)12(22-8)18-4-17-5-9(13)15-3-16-10(5)18/h3-4,6-8,12,19-20H,2H2,1H3,(H,14,21)(H2,13,15,16)/t6-,7+,8-,12+/m0/s1/i3T,4T
    • InChI Key: JADDQZYHOWSFJD-QKXSMRAISA-N
    • SMILES: O1[C@@H](N2C3=C(N=C2[3H])C(N)=NC([3H])=N3)[C@H](O)[C@H](O)[C@H]1C(NCC)=O

Computed Properties

  • Exact Mass: 312.14
  • Monoisotopic Mass: 312.14
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.7

5'-N-ETHYLCARBOXAMIDOADENOSINE-(ADENINE& Security Information

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD